Cas no 69212-31-3 (2-(benzylthio)-3-nitropyridine)

2-(benzylthio)-3-nitropyridine structure
69212-31-3 structure
Product Name:2-(benzylthio)-3-nitropyridine
CAS No:69212-31-3
MF:C12H10N2O2S
MW:246.285001277924
MDL:MFCD00209547
CID:90466
PubChem ID:24867045
Update Time:2025-04-18

2-(benzylthio)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(benzylthio)-3-nitropyridine
    • 2-Benzylsulfanyl-3-nitropyridine
    • 2-benzylthio-3-nitropyridine
    • 3-NITRO-2-BENZYLSULFANYLPYRIDINE
    • benzyl 3-nitro-2-pyridyl sulfide
    • CCG-244312
    • CS-0199461
    • MLS001181566
    • MFCD00209547
    • Pyridine,3-nitro-2-[(phenylmethyl)thio]-
    • SMR000567270
    • Pyridine, 3-nitro-2-[(phenylmethyl)thio]-
    • 69212-31-3
    • 2-benzylsulfanyl-3-nitro-pyridine
    • AKOS005255460
    • CRGAGHBQCBIQPJ-UHFFFAOYSA-N
    • 2-(benzylsulfanyl)-3-nitropyridine
    • HMS2871P23
    • CHEMBL1539439
    • DTXSID50963838
    • FT-0689868
    • 3-nitro-2-(phenylmethylsulfanyl)pyridine
    • 4743-37-7
    • A836390
    • SCHEMBL393514
    • AS-38164
    • 3-nitro-2-(phenylmethylthio)pyridine
    • 2-(Benzylthio)-3-nitropyridine, 98%
    • MDL： MFCD00209547
    • Inchi： 1S/C12H10N2O2S/c15-14(16)11-7-4-8-13-12(11)17-9-10-5-2-1-3-6-10/h1-8H,9H2
    • InChI Key： CRGAGHBQCBIQPJ-UHFFFAOYSA-N
    • SMILES： S(C1C(=CC=CN=1)[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 246.04600
  • Monoisotopic Mass: 246.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 84Ų

Experimental Properties

  • Melting Point: 70-72 °C (lit.)
  • PSA: 84.01000
  • LogP: 3.80530

2-(benzylthio)-3-nitropyridine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

2-(benzylthio)-3-nitropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(benzylthio)-3-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM175484-5g
2-(benzylthio)-3-nitropyridine
 69212-31-3 97%
5g
 $328 2021-08-05
Chemenu
CM175484-1g
2-(benzylthio)-3-nitropyridine
 69212-31-3 97%
1g
 $106 2022-06-10
Chemenu
CM175484-5g
2-(benzylthio)-3-nitropyridine
 69212-31-3 97%
5g
 $314 2022-06-10
abcr
AB285414-250 mg
2-Benzylsulfanyl-3-nitro-pyridine; .
 69212-31-3
250mg
 €87.80 2023-06-22
abcr
AB285414-1 g
2-Benzylsulfanyl-3-nitro-pyridine; .
 69212-31-3
1g
 €125.10 2023-06-22
abcr
AB285414-5 g
2-Benzylsulfanyl-3-nitro-pyridine; .
 69212-31-3
5g
 €275.60 2023-06-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
431745-5G
2-(benzylthio)-3-nitropyridine
 69212-31-3 98%
5G
 1064.88 2021-05-17
Matrix Scientific
208948-5g
2-(Benzylthio)-3-nitropyridine, 98%
 69212-31-3 98%
5g
 $284.00 2023-09-07
Alichem
A029198261-5g
3-Nitro-2-benzylsulfanylpyridine
 69212-31-3 97%
5g
 $400.00 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1270131-1g
2-(Benzylthio)-3-nitropyridine
 69212-31-3 98%
1g
 ￥445.00 2024-05-03

2-(benzylthio)-3-nitropyridine Related Literature

69212-31-3 (2-(benzylthio)-3-nitropyridine) Related Products

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk